N-(4-ethoxyphenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C18H17N3O3/c1-3-24-14-7-5-13(6-8-14)20-17(22)15-10-19-16-9-4-12(2)11-21(16)18(15)23/h4-11H,3H2,1-2H3,(H,20,22)
• InChI Key: KHRLHDBLWJRYDM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CN=C3C=CC(=CN3C2=O)C
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

There are numerous methods for the synthesis of pyrimidines. For instance, an effective method for accessing novel substituted thieno [2,3- d ]pyrimidine-4-carboxylic acids in 63–71% yields based on Pd (dppf)Cl 2 -catalyzed carbonylation of substituted 4-chlorothieno [2,3- d ]pyrimidines has been proposed.

Molecular Structure Analysis

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. The exact molecular structure of “N-(4-ethoxyphenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide” would need to be determined through further analysis.

Chemical Reactions Analysis

The chemical reactions of pyrimidines can vary greatly depending on the specific compound and conditions. For example, a three-component coupling reaction comprising substituted enamines, triethyl orthoformate, and ammonium acetate under ZnCl2 catalysis yielded numerous 4,5-disubstituted pyrimidine analogs in a single step.

Scientific Research Applications

Cytotoxicity and Apoptosis

Compound 4: exhibits potent cytotoxicity against cancer cells. It effectively inhibits the proliferation of MCF-7 breast cancer cells (IC₅₀ = 0.57 μM) and HepG2 liver cancer cells (IC₅₀ = 1.31 μM). Notably, it induces apoptosis in MCF-7 cells, increasing cell apoptosis by 58.29-fold compared to control. .

PIM-1 Kinase Inhibition

Compound 4: stands out as a promising PIM-1 kinase inhibitor (IC₅₀ = 11.4 nM). PIM-1 is a protein kinase associated with cancer progression. Molecular docking studies reveal strong binding interactions between compound 4 and the PIM-1 protein. .

Anticancer Activity

Given its cytotoxic effects and PIM-1 inhibition, compound 4 holds promise as an anticancer drug. .

Antibacterial Properties

Pyrido[2,3-d]pyrimidine derivatives, including compound 4 , have demonstrated antibacterial activity. .

Anti-Inflammatory Potential

While not extensively studied, pyrido[2,3-d]pyrimidines may possess anti-inflammatory properties. .

Cardiovascular Disorders Management

Pyridine derivatives, including those with pyrido[2,3-d]pyrimidine cores, have shown promise in managing cardiovascular disorders such as hypertension and angina. .

Mechanism of Action

Target of Action

Pyrimidines, the core structure of this compound, are known to exhibit a range of pharmacological effects, including anti-inflammatory activities . They inhibit the expression and activities of certain vital inflammatory mediators such as prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .

Mode of Action

It is known that pyrimidines can inhibit the expression and activities of certain vital inflammatory mediators . This suggests that N-(4-ethoxyphenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide might interact with these targets, leading to changes in their activities and subsequently reducing inflammation.

Biochemical Pathways

Given the anti-inflammatory effects of pyrimidines , it can be inferred that the compound may affect pathways related to inflammation. These could include the prostaglandin synthesis pathway, the nitric oxide synthesis pathway, and the pathways involving tumor necrosis factor-α, nuclear factor κB, leukotrienes, and interleukins .

Result of Action

Given the anti-inflammatory effects of pyrimidines , it can be inferred that the compound may reduce inflammation at the molecular and cellular levels.

Future Directions

Research into pyrimidines is ongoing, with numerous potential directions for future study. For instance, detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.